Cas no 2137727-50-3 (2-{[2-(3,4-Dihydroxy-5-oxo-2,5-dihydrofuran-2-yl)-2-hydroxyethyl]sulfanyl}acetic acid)

• Product Name: 2-{[2-(3,4-Dihydroxy-5-oxo-2,5-dihydrofuran-2-yl)-2-hydroxyethyl]sulfanyl}acetic acid
• CAS No: 2137727-50-3
• MF: C₈H₁₀O₇S
• MW: 250.225801944733
• CID: 6154513
• PubChem ID: 137703897
• Update Time: 2025-05-27

2-{[2-(3,4-Dihydroxy-5-oxo-2,5-dihydrofuran-2-yl)-2-hydroxyethyl]sulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-718167
• 2137727-50-3
• 2-{[2-(3,4-dihydroxy-5-oxo-2,5-dihydrofuran-2-yl)-2-hydroxyethyl]sulfanyl}acetic acid
• 2-{[2-(3,4-Dihydroxy-5-oxo-2,5-dihydrofuran-2-yl)-2-hydroxyethyl]sulfanyl}acetic acid

• Inchi： 1S/C8H10O7S/c9-3(1-16-2-4(10)11)7-5(12)6(13)8(14)15-7/h3,7,9,12-13H,1-2H2,(H,10,11)
• InChI Key： LIRWWMYVQGQAOJ-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CC(C1C(=C(C(=O)O1)O)O)O

Computed Properties

• Exact Mass: 250.01472383g/mol
• Monoisotopic Mass: 250.01472383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 150Ų

Additional information on 2-{[2-(3,4-Dihydroxy-5-oxo-2,5-dihydrofuran-2-yl)-2-hydroxyethyl]sulfanyl}acetic acid

Introduction to 2-{[2-(3,4-Dihydroxy-5-oxo-2,5-dihydrofuran-2-yl)-2-hydroxyethyl]sulfanyl}acetic Acid (CAS No. 2137727-50-3)

2-{[2-(3,4-Dihydroxy-5-oxo-2,5-dihydrofuran-2-yl)-2-hydroxyethyl]sulfanyl}acetic acid (CAS No. 2137727-50-3) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and biotechnological research. This compound belongs to the class of furan derivatives and is characterized by its multifunctional groups, including hydroxyl, sulfanyl, and carboxylic acid functionalities.

The chemical structure of 2-{[2-(3,4-Dihydroxy-5-oxo-2,5-dihydrofuran-2-yl)-2-hydroxyethyl]sulfanyl}acetic acid is highly intricate, featuring a furan ring with multiple substituents. The presence of these functional groups imparts a range of chemical properties that make it a valuable compound for various applications. The hydroxyl groups contribute to the compound's solubility and reactivity, while the sulfanyl group enhances its redox properties. The carboxylic acid group provides additional reactivity and potential for conjugation with other molecules.

Recent studies have explored the biological activities of 2-{[2-(3,4-Dihydroxy-5-oxo-2,5-dihydrofuran-2-yl)-2-hydroxyethyl]sulfanyl}acetic acid. One notable area of research is its potential as an antioxidant. The compound has been shown to exhibit significant antioxidant activity, which can be attributed to its ability to scavenge free radicals and reduce oxidative stress. This property makes it a promising candidate for the development of therapeutic agents targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant properties, 2-{[2-(3,4-Dihydroxy-5-oxo-2,5-dihydrofuran-2-yl)-2-hydroxyethyl]sulfanyl}acetic acid has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests that it may have potential applications in the treatment of inflammatory conditions such as arthritis and inflammatory bowel disease.

The multifunctional nature of 2-{[2-(3,4-Dihydroxy-5-oxo-2,5-dihydrofuran-2-yl)-2-hydroxyethyl]sulfanyl}acetic acid also makes it an attractive candidate for drug delivery systems. The presence of multiple functional groups allows for the design of prodrugs or conjugates that can improve the pharmacokinetic properties of existing drugs. For example, conjugation with this compound can enhance the solubility and stability of poorly soluble drugs, thereby improving their bioavailability and therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{[2-(3,4-Dihydroxy-5-oxo-2,5-dihydrofuran-2-yl)-2-hydroxyethyl]sulfanyl}acetic acid-based formulations in various therapeutic areas. Preliminary results from these trials have shown promising outcomes, with the compound demonstrating good tolerability and a favorable safety profile. These findings have further fueled interest in the development of this compound for clinical use.

In conclusion, 2-{[2-(3,4-Dihydroxy-5-oxo-2,5-dihydrofuran-2-yl)-2-hydroxyethyl]sulfanyl}acetic acid (CAS No. 2137727-50-3) is a multifunctional organic compound with a wide range of potential applications in pharmaceutical and biotechnological research. Its unique chemical structure and biological activities make it a valuable candidate for the development of novel therapeutic agents targeting oxidative stress-related diseases and inflammatory conditions. Ongoing research and clinical trials are expected to provide further insights into its potential uses and benefits.